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Compound of Interest

Compound Name: 4-(3-Hydroxypropyl)morpholine

Cat. No.: B1295618

L  Get Quote

Essential Safety and Handling Guide for 4-(3-
Hydroxypropyl)morpholine

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-(3-Hydroxypropyl)morpholine in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Property

Value

Chemical Name

4-(3-Hydroxypropyl)morpholine

Synonyms

3-(4-Morpholinyl)-1-propanol, 3-
Morpholinopropanol

CAS Number

4441-30-9[1]

Molecular Formula

C7H1sNO2[1]

Molecular Weight

145.20 g/mol [1]

Hazard ldentification and GHS Classification:
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4-(3-Hydroxypropyl)morpholine is a hazardous chemical that requires careful handling.

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement

H314: Causes

Skin ]
) o ] severe skin
Corrosion/Irritatio 1B Corrosion Danger
burns and eye
n
damage.[1]
) H314: Causes
Serious Eye ]
] severe skin
Damage/Eye 1 Corrosion
o burns and eye
Irritation
damage.[1]
H361fd:
) Suspected of
Reproductive . -
o Health Hazard damaging fertility
Toxicity
or the unborn
child.[1]
Physical and Chemical Properties:
Property Value
Appearance Light yellow to yellow to orange clear liquid
Boiling Point 240-241 °C
Flash Point 85 °C (185 °F) - closed cup[1]
Density 1.049 g/mL at 25 °C

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.
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Body Part Required PPE Specification

Nitrile or neoprene gloves are
preferred. Always wear two

Hands Chemical-resistant gloves pairs of chemotherapy gloves
meeting ASTM D6978
standard.

A disposable, impermeable

gown made of polyethylene-

coated polypropylene or similar
Body Protective clothing ) POLP _py

laminate material. Laboratory

coats made of cloth are not

suitable.

Chemical safety goggles and a
Eyes/Face Eye and face protection face shield, or a full face-piece

respirator.[2]

A fit-tested NIOSH-approved

respirator (e.g., N95 or N100)

for particulates. For vapors or
) ) ] splash hazards, a full face-

Respiratory Respiratory protection _ _ ,

piece chemical cartridge

respirator or a powered air-

purifying respirator (PAPR) is

required.

Operational Plan: Step-by-Step Handling Procedures

1. Pre-Operational Checks:

Ensure an emergency shower and eyewash station are readily accessible and functional.[2]

Verify that a spill kit appropriate for corrosive and combustible materials is available.

Confirm that the designated work area, preferably a chemical fume hood, has proper
ventilation.[3]
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 Inspect all PPE for integrity before donning.

2. Handling Procedure:

o Work exclusively within a certified chemical fume hood.[4]

e Ground and bond containers and receiving equipment to prevent static discharge.[5][6]
e Use only non-sparking tools.[2][5]

» Avoid inhalation of vapors and direct contact with skin and eyes.[5][7]

o Keep the container tightly closed when not in use.[2][8]

e Do not eat, drink, or smoke in the handling area.[2][5]

3. Post-Handling Procedure:

e Wash hands and any potentially exposed skin thoroughly with soap and water after handling.

[9]
o Carefully doff PPE to avoid cross-contamination.
e Clean and decontaminate the work area.

o Store 4-(3-Hydroxypropyl)morpholine in a well-ventilated, cool, and dry place away from
heat and ignition sources.[5][8] It should be stored in a locked area accessible only to
authorized personnel.[4][8]

First-Aid Measures
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Exposure Route First-Aid Procedure

Immediately remove all contaminated clothing.
) [2] Rinse the affected skin with plenty of water
Skin Contact . . .
for at least 15 minutes.[2][9] Seek immediate

medical attention.[7][10]

Immediately rinse cautiously with water for
several minutes.[2] Remove contact lenses if

Eye Contact present and easy to do so. Continue rinsing for
at least 30 minutes.[7] Seek immediate medical
attention.[2][7]

Move the person to fresh air and keep them
comfortable for breathing.[2][9] If breathing is

Inhalation difficult or has stopped, provide artificial
respiration.[7][10] Call a poison center or doctor
immediately.[2][10]

Do NOT induce vomiting.[2] Rinse the mouth
) with water.[9] Never give anything by mouth to
Ingestion . . .
an unconscious person.[9][10] Seek immediate

medical attention.[2][10]

Disposal Plan

1. Waste Collection:

Collect all waste, including empty containers and contaminated PPE, in designated, properly
labeled, and sealed containers.

2. Waste Treatment and Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations at
an approved waste disposal plant.[6][8]

Do not allow the product to enter drains.[4][8]
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+ Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.[3]

Visual Workflow for Safe Handling

The following diagram illustrates the essential workflow for the safe handling of 4-(3-
Hydroxypropyl)morpholine, from preparation to disposal.

Safe Handling Workflow for 4-(3-Hydroxypropyl)morpholine

Preparation Inspect & Don PPE Work in Fume Hood

Pre-Operational Checks Operational Procedure Post-Operational Procedure Waste Management
Proceed to handling

- Decontaminate Work Area Collect Contaminated Waste
\4
A Verify Safety Equipment Handle Chemical Safely . -
Handling (Fume Hood, Eyewash) (Grounding, Non-Sparking Tools) Doff PPE Correctly Dispose via Approved Channels

Complete handling

Y

Post-Handling Store Chemical Properly

Proceed to disposal

A

Disposal

Click to download full resolution via product page

Caption: Workflow for handling 4-(3-Hydroxypropyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 4-(3-
Hydroxypropyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295618#personal-protective-equipment-for-
handling-4-3-hydroxypropyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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